![molecular formula C13H16N2O2S B5497054 1-[(2,3,4,5-tetramethylphenyl)sulfonyl]-1H-imidazole](/img/structure/B5497054.png)
1-[(2,3,4,5-tetramethylphenyl)sulfonyl]-1H-imidazole
Overview
Description
1-[(2,3,4,5-tetramethylphenyl)sulfonyl]-1H-imidazole, also known as TMSI, is a chemical compound that has been widely used in scientific research. TMSI is a sulfonyl imidazole reagent that is commonly used as a powerful electrophilic source of sulfonyl cations.
Mechanism of Action
1-[(2,3,4,5-tetramethylphenyl)sulfonyl]-1H-imidazole is a powerful electrophilic source of sulfonyl cations. The mechanism of action of this compound involves the formation of a sulfonyl cation intermediate, which can undergo various reactions such as nucleophilic substitution, addition, and elimination reactions.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, this compound has been shown to be toxic to some cell lines at high concentrations.
Advantages and Limitations for Lab Experiments
1-[(2,3,4,5-tetramethylphenyl)sulfonyl]-1H-imidazole has several advantages for lab experiments. This compound is a powerful electrophilic source of sulfonyl cations, which makes it a useful reagent for the synthesis of various organic compounds. This compound is also stable and easy to handle.
However, this compound also has some limitations for lab experiments. This compound is highly reactive and can be difficult to control in some reactions. This compound can also be toxic to some cell lines at high concentrations.
Future Directions
There are several future directions for the use of 1-[(2,3,4,5-tetramethylphenyl)sulfonyl]-1H-imidazole in scientific research. One future direction is the development of new synthetic methods using this compound as a reagent. Another future direction is the study of the biochemical and physiological effects of this compound. Additionally, this compound could be used in the synthesis of new pharmaceutical compounds.
Synthesis Methods
1-[(2,3,4,5-tetramethylphenyl)sulfonyl]-1H-imidazole can be synthesized by the reaction of 2,3,4,5-tetramethylphenylsulfonyl chloride with imidazole in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 160-162°C.
Scientific Research Applications
1-[(2,3,4,5-tetramethylphenyl)sulfonyl]-1H-imidazole has been widely used in scientific research as a reagent for the synthesis of various organic compounds. This compound is commonly used in the synthesis of sulfonamides, sulfonylureas, and sulfonate esters. This compound has also been used in the synthesis of chiral sulfoxides and sulfones.
properties
IUPAC Name |
1-(2,3,4,5-tetramethylphenyl)sulfonylimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2S/c1-9-7-13(12(4)11(3)10(9)2)18(16,17)15-6-5-14-8-15/h5-8H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRKKKCCAEBYHAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C)C)C)S(=O)(=O)N2C=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2'-(hydroxymethyl)-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid](/img/structure/B5496972.png)
![4-{[(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)thio]methyl}benzonitrile](/img/structure/B5496979.png)
![rel-(4aS,8aR)-6-(2,3-dihydro-1H-inden-2-yl)-1-[2-(methylamino)ethyl]octahydro-1,6-naphthyridin-2(1H)-one dihydrochloride](/img/structure/B5496984.png)
![N-[2-(1H-benzimidazol-2-yl)ethyl]-4-biphenylcarboxamide](/img/structure/B5496998.png)
![3-({1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}methyl)benzoic acid](/img/structure/B5497009.png)
![2-[2-(4-bromophenyl)vinyl]-8-methoxyquinoline](/img/structure/B5497044.png)
![5-methyl-2-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]-1H-benzimidazole](/img/structure/B5497048.png)
![methyl 2-[5-(2-{2-[(4-fluorophenyl)amino]-2-oxoethoxy}-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]propanoate](/img/structure/B5497050.png)
![10-bromo-6-[2-(2-furyl)vinyl]-3-(propylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine](/img/structure/B5497060.png)